![molecular formula C21H23NO B5183340 3-(1-methyl-2-piperidinyl)-1,1-diphenyl-2-propyn-1-ol](/img/structure/B5183340.png)
3-(1-methyl-2-piperidinyl)-1,1-diphenyl-2-propyn-1-ol
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Overview
Description
3-(1-methyl-2-piperidinyl)-1,1-diphenyl-2-propyn-1-ol, also known as MPP, is a compound that has gained attention in scientific research due to its potential therapeutic applications. MPP is a synthetic compound that belongs to the class of propargylamines.
Mechanism of Action
3-(1-methyl-2-piperidinyl)-1,1-diphenyl-2-propyn-1-ol works by inhibiting the activity of monoamine oxidase B (MAO-B), an enzyme that breaks down dopamine and other neurotransmitters in the brain. By inhibiting the activity of MAO-B, this compound increases the levels of dopamine and other neurotransmitters in the brain, which can improve cognitive function and mood.
Biochemical and physiological effects:
This compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. This compound has also been shown to improve cognitive function and memory in animal models. In addition, this compound has been shown to have antidepressant effects by increasing the levels of neurotransmitters such as serotonin and norepinephrine in the brain.
Advantages and Limitations for Lab Experiments
One advantage of 3-(1-methyl-2-piperidinyl)-1,1-diphenyl-2-propyn-1-ol is its potent neuroprotective and antidepressant effects, which make it a promising candidate for the treatment of neurodegenerative diseases and depression. However, one limitation of this compound is its potential toxicity, which needs to be further studied before it can be used in clinical trials.
Future Directions
There are several future directions for the study of 3-(1-methyl-2-piperidinyl)-1,1-diphenyl-2-propyn-1-ol. One direction is to further investigate its potential therapeutic applications in neurodegenerative diseases and depression. Another direction is to study its potential toxicity and safety profile in humans. Additionally, the development of novel this compound derivatives with improved efficacy and safety could be a promising direction for future research.
Synthesis Methods
3-(1-methyl-2-piperidinyl)-1,1-diphenyl-2-propyn-1-ol is synthesized through a multistep process that involves the reaction of 1-methyl-2-piperidinone with diphenylacetylene. The reaction is catalyzed by a palladium catalyst, and the resulting product is then reduced using lithium aluminum hydride to yield this compound.
Scientific Research Applications
3-(1-methyl-2-piperidinyl)-1,1-diphenyl-2-propyn-1-ol has been studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and depression. This compound has been shown to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases. This compound has also been studied for its antidepressant effects and has shown promising results in preclinical studies.
properties
IUPAC Name |
3-(1-methylpiperidin-2-yl)-1,1-diphenylprop-2-yn-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO/c1-22-17-9-8-14-20(22)15-16-21(23,18-10-4-2-5-11-18)19-12-6-3-7-13-19/h2-7,10-13,20,23H,8-9,14,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPSGWSBZUFXGMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC1C#CC(C2=CC=CC=C2)(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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